molecular formula C9H13N2O- B1650174 4-(2-Hydrazinylpropyl)phenolate CAS No. 114036-44-1

4-(2-Hydrazinylpropyl)phenolate

Cat. No.: B1650174
CAS No.: 114036-44-1
M. Wt: 165.21
InChI Key: HMOJXDBYJNHQPA-UHFFFAOYSA-M
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Description

4-(2-Hydrazinylpropyl)phenolate is a phenolate derivative featuring a hydrazine-functionalized propyl chain at the para position of the aromatic ring.

Properties

CAS No.

114036-44-1

Molecular Formula

C9H13N2O-

Molecular Weight

165.21

IUPAC Name

4-(2-hydrazinylpropyl)phenolate

InChI

InChI=1S/C9H14N2O/c1-7(11-10)6-8-2-4-9(12)5-3-8/h2-5,7,11-12H,6,10H2,1H3/p-1

InChI Key

HMOJXDBYJNHQPA-UHFFFAOYSA-M

SMILES

CC(CC1=CC=C(C=C1)[O-])NN

Canonical SMILES

CC(CC1=CC=C(C=C1)[O-])NN

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Sodium 4-(Methoxycarbonyl)phenolate (Nipagin M Sodium)

Structural and Physicochemical Properties

The key distinction between 4-(2-Hydrazinylpropyl)phenolate and Sodium 4-(methoxycarbonyl)phenolate lies in their substituents:

  • This compound: Contains a hydrazine (-NH-NH₂) group on a propyl chain, which is highly polar and nucleophilic.
  • Sodium 4-(methoxycarbonyl)phenolate: Features a methoxycarbonyl (-O-CO-O⁻) group, contributing to its water solubility and stability as a preservative.

A comparative analysis of their properties is outlined below:

Property This compound Sodium 4-(Methoxycarbonyl)phenolate
Water Solubility Likely moderate (polar hydrazine enhances solubility, but hydrophobic propyl chain may reduce it) High (LogP = -0.63 at 20°C)
Reactivity High (hydrazine group participates in redox reactions and metal chelation) Low (stable ester group; used as preservative)
Thermal Stability Potentially lower (hydrazine decomposes at elevated temperatures) High (spontaneous combustion temperature >600°C)
This compound :
  • Requires rigorous testing for mutagenicity (e.g., Ames test) and organ-specific toxicity.
Sodium 4-(Methoxycarbonyl)phenolate :
  • Carcinogenicity: Not classified as a human carcinogen by IARC, OSHA, or NTP .
  • Repeated Dose Toxicity: NOAEL (No Observed Adverse Effect Level) ≥250 mg/kg in rats .

Comparison with Other Phenolate Derivatives

Paraben Derivatives (e.g., Methylparaben)

  • Structural Similarity: Contain ester-functionalized phenolate groups.
  • Key Difference : Parabens lack the hydrazine moiety, resulting in lower reactivity and established safety profiles for preservative use .

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